Cas no 960047-93-2 ((oxan-4-ylmethyl)(propan-2-yl)amine)

Technical Introduction: (Oxan-4-ylmethyl)(propan-2-yl)amine is a tertiary amine featuring a tetrahydro-2H-pyran (oxane) backbone with an isopropyl substituent. This structural motif imparts favorable steric and electronic properties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The oxane ring enhances rigidity and potential hydrogen-bonding interactions, while the isopropyl group contributes to lipophilicity, influencing solubility and reactivity. Its balanced polarity and stability under mild conditions render it suitable for use in nucleophilic substitutions, reductive aminations, and as a ligand precursor. The compound’s defined stereochemistry (if applicable) further supports its utility in enantioselective synthesis.

(oxan-4-ylmethyl)(propan-2-yl)amine structure

960047-93-2 structure

Product Name:(oxan-4-ylmethyl)(propan-2-yl)amine

CAS No:960047-93-2

MF:C₉H₁₉NO

MW:157.253262758255

CID:5046949

Update Time:2025-06-08

(oxan-4-ylmethyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

- N-(oxan-4-ylmethyl)propan-2-amine
- N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-propanamine
- (oxan-4-ylmethyl)(propan-2-yl)amine
- Isopropyl-(tetrahydro-pyran-4-ylmethyl)-amine
- Inchi： 1S/C9H19NO/c1-8(2)10-7-9-3-5-11-6-4-9/h8-10H,3-7H2,1-2H3
- InChI Key： PJIHKHXGXQEBFZ-UHFFFAOYSA-N
- SMILES： O1CCC(CNC(C)C)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 97.7
XLogP3: 1.2
Topological Polar Surface Area: 21.3

(oxan-4-ylmethyl)(propan-2-yl)amine Pricemore >>

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TRC	O307741-500mg	(oxan-4-ylmethyl)(propan-2-yl)amine	960047-93-2		500mg	$ 410.00	2022-06-03
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Life Chemicals	F8882-4459-1g	(oxan-4-ylmethyl)(propan-2-yl)amine	960047-93-2	95%+	1g	$429.0	2023-09-06
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